Cas no 16335-93-6 (2,6-Pyridinedicarbamicacid, 4-amino-3-nitro-, diethyl ester, monohydrobromide (8CI))

2,6-Pyridinedicarbamicacid, 4-amino-3-nitro-, diethyl ester, monohydrobromide (8CI) structure
16335-93-6 structure
Product Name:2,6-Pyridinedicarbamicacid, 4-amino-3-nitro-, diethyl ester, monohydrobromide (8CI)
CAS No:16335-93-6
MF:C11H16BrN5O6
MW:394.178641319275
CID:221949
PubChem ID:24190983
Update Time:2025-04-19

2,6-Pyridinedicarbamicacid, 4-amino-3-nitro-, diethyl ester, monohydrobromide (8CI) Chemical and Physical Properties

Names and Identifiers

    • 2,6-Pyridinedicarbamicacid, 4-amino-3-nitro-, diethyl ester, monohydrobromide (8CI)
    • ethyl N-[4-amino-6-(ethoxycarbonylamino)-3-nitropyridin-2-yl]carbamate,hydrobromide
    • NSC117638
    • NSC-117638
    • 16335-93-6
    • DTXSID00637971
    • Diethyl (4-amino-3-nitropyridine-2,6-diyl)biscarbamate--hydrogen bromide (1/1)
    • Inchi: 1S/C11H15N5O6.BrH/c1-3-21-10(17)14-7-5-6(12)8(16(19)20)9(13-7)15-11(18)22-4-2;/h5H,3-4H2,1-2H3,(H4,12,13,14,15,17,18);1H
    • InChI Key: UCFXFKDUYJGRFZ-UHFFFAOYSA-N
    • SMILES: Br.O(CC)C(NC1C(=C(C=C(NC(=O)OCC)N=1)N)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 313.10235
  • Monoisotopic Mass: 393.02840g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 414
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 161Ų

Experimental Properties

  • PSA: 158.71
  • LogP: 3.91730
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